Cas no 1261944-04-0 (4-(3-Formyl-4-hydroxyphenyl)thiophene-2-carboxylic acid)

4-(3-Formyl-4-hydroxyphenyl)thiophene-2-carboxylic acid is a versatile heterocyclic compound featuring both a formyl and a hydroxyl group on the phenyl ring, along with a carboxylic acid functionality on the thiophene moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and materials science. The presence of multiple reactive sites enables selective modifications, facilitating applications in cross-coupling reactions, ligand design, and polymer chemistry. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial processes. The compound’s stability under standard conditions further enhances its utility as a building block in synthetic chemistry.

4-(3-Formyl-4-hydroxyphenyl)thiophene-2-carboxylic acid structure

1261944-04-0 structure

Product Name:4-(3-Formyl-4-hydroxyphenyl)thiophene-2-carboxylic acid

CAS No:1261944-04-0

MF:C₁₂H₈O₄S

MW:248.254522323608

MDL:MFCD18314755

CID:2765073

PubChem ID:53220467

Update Time:2025-06-07

4-(3-Formyl-4-hydroxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2-CARBOXYTHIOPHENE-4-YL)-2-FORMYLPHENOL
- 4-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%
- MFCD18314755
- 1261944-04-0
- DTXSID30685203
- SJB26724
- SCHEMBL2557135
- 4-(3-Formyl-4-hydroxyphenyl)thiophene-2-carboxylic acid
- MDL： MFCD18314755
- Inchi： 1S/C12H8O4S/c13-5-8-3-7(1-2-10(8)14)9-4-11(12(15)16)17-6-9/h1-6,14H,(H,15,16)
- InChI Key： XFOPQBYTQDWBMT-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(=C(C=O)C=1)O

Computed Properties

Exact Mass: 248.01432991Da
Monoisotopic Mass: 248.01432991Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 103Å²

4-(3-Formyl-4-hydroxyphenyl)thiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320881-5 g	4-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%; .	1261944-04-0	95%	5 g	€1,159.00	2023-07-19
abcr	AB320881-5g	4-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%; .	1261944-04-0	95%	5g	€1159.00	2025-04-21